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Compound of Interest

Compound Name: Lithium metaborate

Cat. No.: B077498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the chemical and physical

properties of lithium metaborate, with a primary focus on its safe handling and use in a

laboratory setting. The following sections detail its identification, hazard classification, and the

necessary precautions to be taken when working with this compound.

Chemical Identification and Properties
Lithium metaborate, an inorganic salt with the chemical formula LiBO₂, is a versatile

compound utilized in various scientific applications, including sample preparation for analysis

by X-ray fluorescence (XRF), atomic absorption spectroscopy (AAS), and inductively coupled

plasma (ICP) techniques.[1] Its CAS number is 13453-69-5.[1][2][3][4]

A summary of its key physical and chemical properties is presented in the table below for easy

reference.
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Property Value Source

CAS Number 13453-69-5 [1][2][4]

Molecular Formula LiBO₂ [2][5]

Molecular Weight 49.75 g/mol [2][3][5]

Appearance White solid/powder [2][4]

Melting Point 845 °C (approx. 1553 °F) [2]

EC Number 236-631-5 [1][5]

Purity >98.0% [4]

Safety and Hazard Information
Lithium metaborate is classified as a hazardous substance.[6][7] It is crucial to understand its

potential health effects and to implement appropriate safety measures.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for lithium metaborate:

Hazard Statement Description

H302 Harmful if swallowed.[7]

H315 Causes skin irritation.[8]

H318 / H319
Causes serious eye damage / serious eye

irritation.[6][7][8]

H335 May cause respiratory irritation.[8]

H361
Suspected of damaging fertility or the unborn

child.[7]

Precautionary Measures
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The following precautionary statements outline the necessary steps to minimize risk when

handling lithium metaborate:

Precautionary Statement Description

P201 & P202

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood.[7]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[8]

P264 Wash skin thoroughly after handling.[7][8]

P270
Do not eat, drink or smoke when using this

product.[7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[7][8]

Experimental Protocols and Handling
Adherence to strict experimental protocols is paramount to ensure the safety of all laboratory

personnel. The following workflows and procedures are based on the safety data provided.

Personal Protective Equipment (PPE) Workflow
Proper selection and use of PPE are the first line of defense against exposure. The following

diagram illustrates the recommended PPE workflow.
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Figure 1: Personal Protective Equipment (PPE) Workflow
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Caption: Recommended PPE for handling, spill cleanup, and waste disposal of lithium
metaborate.

First Aid Procedures for Exposure
In the event of accidental exposure, immediate and appropriate first aid is critical. The following

diagram outlines the recommended first aid response.
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Figure 2: First Aid Response to Lithium Metaborate Exposure
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Caption: First aid procedures for different routes of exposure to lithium metaborate.

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage Conditions
Lithium metaborate should be stored in a dry, cool, and well-ventilated place.[6] Keep

containers tightly closed to avoid exposure to moisture.[6][8] It should be stored away from

incompatible materials such as strong oxidizing agents and acid anhydrides.[6]

Disposal
Dispose of lithium metaborate and its container in accordance with local, regional, and

national regulations.[7] Do not allow the product to enter drains.[7]
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Toxicological Information
Acute toxicity data indicates that lithium metaborate is harmful if swallowed.[7] Ingestion or

absorption may lead to a range of symptoms including nausea, vomiting, diarrhea, and in

severe cases, circulatory collapse and coma.[8] It is also suspected of causing damage to

fertility or the unborn child.[7]

The following diagram illustrates the logical relationship between exposure and potential health

effects.

Figure 3: Toxicological Pathway of Lithium Metaborate

Exposure

Potential Health Effects

Exposure to Lithium Metaborate

Acute Toxicity (Oral) Skin and Respiratory Irritation Serious Eye Damage Reproductive Toxicity

Click to download full resolution via product page

Caption: Potential health effects resulting from exposure to lithium metaborate.

This guide is intended to provide a comprehensive overview of the safe handling of lithium
metaborate. It is imperative that all users consult the full Safety Data Sheet (SDS) for this

product before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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